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Compound of Interest

Compound Name: Schisandrin C

Cat. No.: B1681557 Get Quote

For researchers, scientists, and drug development professionals handling Schisandrin C, a

bioactive lignan with significant therapeutic potential, ensuring its proper disposal is a critical

aspect of laboratory safety and environmental responsibility. Due to its classification as a

substance harmful if swallowed and very toxic to aquatic life with long-lasting effects, specific

procedures must be followed to mitigate risks.[1][2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Schisandrin C and adhere to all institutional and local regulations regarding

hazardous waste management.

Personal Protective Equipment (PPE):

Wear protective gloves (nitrile or other chemically resistant material).

Use safety glasses or goggles.

A lab coat is mandatory.

In case of dust generation, use a respirator with an appropriate filter.

In Case of a Spill:

Evacuate the immediate area to prevent exposure.
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Ventilate the area, if possible.

For small spills, carefully sweep up the solid material, avoiding dust generation. For liquid

spills, use an inert absorbent material.

Place the collected material into a clearly labeled, sealed container for hazardous waste.[3]

Do not allow the spilled material to enter drains or waterways.[4]

Clean the spill area with a suitable solvent, followed by soap and water. All cleaning

materials must also be disposed of as hazardous waste.

Step-by-Step Disposal Procedure for Schisandrin C
The following procedure outlines the recommended steps for the safe disposal of Schisandrin
C and its contaminated materials. This process is designed to be a general guideline; always

defer to your institution's specific protocols and local regulations.

Segregation and Collection:

Do not mix Schisandrin C waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan.

Collect all solid Schisandrin C waste (e.g., unused compound, contaminated

consumables like weigh boats, pipette tips, and gloves) in a designated, leak-proof, and

clearly labeled hazardous waste container.

For solutions containing Schisandrin C, collect them in a separate, compatible, and

labeled liquid hazardous waste container.

Labeling of Waste Containers:

The waste container must be labeled with the words "Hazardous Waste."

The label must clearly identify the contents, including "Schisandrin C" and any solvents

used.

Indicate the associated hazards (e.g., "Toxic," "Environmental Hazard").
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Include the accumulation start date and the name of the generating laboratory/researcher.

Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area.

The storage area should be away from incompatible materials.

Arranging for Disposal:

As per the GHS precautionary statement P501, dispose of the contents and container

through a licensed hazardous-waste disposal contractor or a designated collection site.[1]

[5][6]

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste. Do not attempt to dispose of Schisandrin C down the

drain or in regular trash.[3]

Quantitative Data for Schisandrin C
Property Value Source

Molecular Formula C₂₂H₂₄O₆ PubChem[2]

Molecular Weight 384.4 g/mol PubChem[2]

GHS Hazard Codes H302, H400, H410 PubChem[1]

Experimental Workflow for Disposal
The logical flow for the proper disposal of Schisandrin C is outlined in the diagram below. This

workflow ensures that all safety and regulatory requirements are met throughout the process.
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Caption: Logical workflow for the proper disposal of Schisandrin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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